![molecular formula C13H14BrF2NO B6293945 4-Bromo-N-cyclohexyl-2,5-difluorobenzamide CAS No. 2379322-14-0](/img/structure/B6293945.png)
4-Bromo-N-cyclohexyl-2,5-difluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-Bromo-N-cyclohexyl-2,5-difluorobenzamide” is a chemical compound with the CAS Number: 2379322-14-0 . It has a molecular weight of 318.16 . The compound is solid in its physical form .
Molecular Structure Analysis
The IUPAC name of the compound is 4-bromo-N-cyclohexyl-2,5-difluorobenzamide . The InChI code for the compound is 1S/C13H14BrF2NO/c14-10-7-11(15)9(6-12(10)16)13(18)17-8-4-2-1-3-5-8/h6-8H,1-5H2,(H,17,18) .Physical And Chemical Properties Analysis
The compound is solid in its physical form . It should be stored at a temperature between 2-8°C .Scientific Research Applications
Modulator of Dopamine Neurotransmission
“4-Bromo-N-cyclohexyl-2,5-difluorobenzamide” plays a significant role as a modulator of dopamine neurotransmission, specifically as a dopaminergic stabilizer . This compound belongs to a novel class of derivatives called 1-(4H-1,3-benzodioxin-2-yl)methanamine derivatives .
Treatment of Central Nervous System Disorders
This compound exhibits remarkable activity in treating central nervous system (CNS) disorders, such as Alzheimer’s disease . Compared to existing compounds, “4-Bromo-N-cyclohexyl-2,5-difluorobenzamide” demonstrates an ideal drug half-life and excellent efficacy . It has the potential to be an effective treatment option for diseases associated with Alzheimer’s disease .
Anti-Cancer Properties
Research has shown that “4-Bromo-N-cyclohexyl-2,5-difluorobenzamide” possesses anti-cancer properties . It can be used in the preparation of 5-oxo-4,5-dihydro-1H-1,2,4-triazole derivatives, which have demonstrated efficacy in the treatment of hyperproliferative diseases, particularly cancer . These derivatives have been evaluated in enzymatic and proliferation assays, showcasing their potential as anti-cancer agents .
Industrial Research Applications
In Industrial Research, “4-Bromo-N-cyclohexyl-2,5-difluorobenzamide” finds applications in manufacturing processes. It can improve product quality and efficiency by enhancing specific chemical reactions.
Safety and Hazards
properties
IUPAC Name |
4-bromo-N-cyclohexyl-2,5-difluorobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14BrF2NO/c14-10-7-11(15)9(6-12(10)16)13(18)17-8-4-2-1-3-5-8/h6-8H,1-5H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMVXVIQYDKJBAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)C2=CC(=C(C=C2F)Br)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14BrF2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-N-cyclohexyl-2,5-difluorobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.